Cas no 1171976-35-4 (N-(4-chloro-1,3-benzothiazol-2-yl)-N-2-(1H-pyrazol-1-yl)ethylacetamide)

• Product Name: N-(4-chloro-1,3-benzothiazol-2-yl)-N-2-(1H-pyrazol-1-yl)ethylacetamide
• CAS No: 1171976-35-4
• MF: C₁₄H₁₃ClN₄OS
• MW: 320.797219991684
• CID: 6391342
• PubChem ID: 30460516
• Update Time: 2025-06-08

N-(4-chloro-1,3-benzothiazol-2-yl)-N-2-(1H-pyrazol-1-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-1,3-benzothiazol-2-yl)-N-2-(1H-pyrazol-1-yl)ethylacetamide
• N-(4-chloro-1,3-benzothiazol-2-yl)-N-(2-pyrazol-1-ylethyl)acetamide
• VU0647621-1
• AKOS024514050
• SR-01000923476
• SR-01000923476-1
• N-(4-chloro-1,3-benzothiazol-2-yl)-N-[2-(1H-pyrazol-1-yl)ethyl]acetamide
• F5581-0211
• 1171976-35-4
• N-(2-(1H-pyrazol-1-yl)ethyl)-N-(4-chlorobenzo[d]thiazol-2-yl)acetamide

• Inchi： 1S/C14H13ClN4OS/c1-10(20)19(9-8-18-7-3-6-16-18)14-17-13-11(15)4-2-5-12(13)21-14/h2-7H,8-9H2,1H3
• InChI Key： MKIOAGCVRWFUHF-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(Cl)C=CC=C2S1)CCN1C=CC=N1)(=O)C

Computed Properties

• Exact Mass: 320.0498599g/mol
• Monoisotopic Mass: 320.0498599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-chloro-1,3-benzothiazol-2-yl)-N-2-(1H-pyrazol-1-yl)ethylacetamide

Comprehensive Overview of N-(4-chloro-1,3-benzothiazol-2-yl)-N-2-(1H-pyrazol-1-yl)ethylacetamide (CAS No. 1171976-35-4)

N-(4-chloro-1,3-benzothiazol-2-yl)-N-2-(1H-pyrazol-1-yl)ethylacetamide (CAS No. 1171976-35-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzothiazole derivative is characterized by its unique molecular structure, which combines a chlorobenzothiazole core with a pyrazole moiety. Such structural features make it a promising candidate for various applications, particularly in drug discovery and crop protection.

The compound's CAS number 1171976-35-4 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation. Researchers often search for "N-(4-chloro-1,3-benzothiazol-2-yl)-N-2-(1H-pyrazol-1-yl)ethylacetamide uses" or "benzothiazole derivatives in medicine," reflecting growing interest in its potential therapeutic properties. Recent studies suggest that pyrazole-containing compounds exhibit anti-inflammatory and antimicrobial activities, aligning with current trends in targeting antibiotic resistance and chronic diseases.

From a synthetic chemistry perspective, the compound's acetamide linkage and heterocyclic rings offer versatile reactivity, enabling modifications for structure-activity relationship (SAR) studies. This adaptability is crucial for optimizing pharmacokinetic properties, a topic frequently queried as "how to improve drug bioavailability" in scientific forums. Additionally, its chloro-substituted benzothiazole component is often explored in "small molecule drug design" due to its role in enhancing target binding affinity.

In agrochemical contexts, queries like "benzothiazole pesticides" highlight the compound's relevance in developing eco-friendly crop protection agents. The pyrazole-ethylacetamide segment may contribute to systemic plant uptake, a feature increasingly demanded in sustainable agriculture solutions. Regulatory searches for "CAS 1171976-35-4 safety data" underscore the importance of environmental and toxicological profiling, which remains a critical step before commercialization.

Analytical techniques such as HPLC purity testing and mass spectrometry characterization are essential for quality control of this compound. Laboratories frequently investigate "stability of benzothiazole derivatives" to ensure batch consistency—a concern amplified by stringent Good Manufacturing Practice (GMP) requirements. The compound's crystalline form (if applicable) also attracts research into "polymorphism in drug development," a hot topic affecting patent strategies.

Market trends indicate rising demand for high-value chemical intermediates like CAS 1171976-35-4, driven by pharmaceutical outsourcing and personalized medicine initiatives. Patent landscapes reveal competitive activity around "benzothiazole-based kinase inhibitors," connecting this compound to cutting-edge oncology research. Furthermore, its potential role in "neurodegenerative disease targets" aligns with global health priorities, as evidenced by rising PubMed citations.

Environmental considerations are equally pivotal. Green chemistry advocates search for "benign synthesis of acetamide derivatives," pushing manufacturers to adopt solvent-free or catalytic methods. The compound's biodegradability profile (pending further studies) could position it favorably compared to persistent organic pollutants—a key differentiator in ESG-conscious markets.

In conclusion, N-(4-chloro-1,3-benzothiazol-2-yl)-N-2-(1H-pyrazol-1-yl)ethylacetamide represents a multifaceted chemical entity with cross-disciplinary significance. Its CAS registry 1171976-35-4 anchors rigorous scientific discourse, while its structural motifs respond to contemporary challenges in healthcare and agriculture. Ongoing research will likely uncover new dimensions of utility, reinforcing the importance of this heterocyclic hybrid molecule in 21st-century chemical innovation.